Cas no 22276-28-4 (Benzene, 1,1'-methylenebis[4-(methylthio)-)

Benzene, 1,1'-methylenebis[4-(methylthio)- structure
22276-28-4 structure
Product Name:Benzene, 1,1'-methylenebis[4-(methylthio)-
CAS No:22276-28-4
MF:C15H16S2
MW:260.417541503906
CID:238743
PubChem ID:834761
Update Time:2025-04-19

Benzene, 1,1'-methylenebis[4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1-methylsulfanyl-4-[(4-methylsulfanylphenyl)methyl]benzene
    • Benzene, 1,1'-methylenebis[4-(methylthio)-
    • SCHEMBL13026656
    • 1-(METHYLSULFANYL)-4-[4-(METHYLSULFANYL)BENZYL]BENZENE
    • 22276-28-4
    • AKOS003678631
    • DTXSID40356831
    • Inchi: 1S/C15H16S2/c1-16-14-7-3-12(4-8-14)11-13-5-9-15(17-2)10-6-13/h3-10H,11H2,1-2H3
    • InChI Key: GGWCDZIQHFUTIZ-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=CC=1)CC1C=CC(=CC=1)SC

Computed Properties

  • Exact Mass: 260.06948
  • Monoisotopic Mass: 260.06934286g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 50.6Ų

Experimental Properties

  • PSA: 0
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